Cas no 187540-78-9 (1-(5-(pyridin-3-yl)thiophen-2-yl)ethan-1-one)

• Product Name: 1-(5-(pyridin-3-yl)thiophen-2-yl)ethan-1-one
• CAS No: 187540-78-9
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• MDL: MFCD00114993
• CID: 1380288
• PubChem ID: 15778480
• Update Time: 2025-05-19

1-(5-(pyridin-3-yl)thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(3-pyridinyl)-2-thienyl]-
• 1-(5-(pyridin-3-yl)thiophen-2-yl)ethan-1-one
• F2167-0965
• 1-(5-pyridin-3-ylthiophen-2-yl)ethanone
• 187540-78-9
• CHEMBL362702
• HS-4282
• 1-(5-Pyridin-3-yl-thiophen-2-yl)-ethanone
• AKOS026718588
• US8609708, 36
• EN300-240220
• 1-[5-(pyridin-3-yl)thiophen-2-yl]ethan-1-one
• SCHEMBL3649364
• BDBM50158912

• MDL： MFCD00114993
• Inchi： 1S/C11H9NOS/c1-8(13)10-4-5-11(14-10)9-3-2-6-12-7-9/h2-7H,1H3
• InChI Key： YOYYBAFJQXCJDK-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 203.04057
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-(pyridin-3-yl)thiophen-2-yl)ethan-1-one

Comprehensive Guide to 1-(5-(Pyridin-3-yl)thiophen-2-yl)ethan-1-one (CAS No. 187540-78-9): Properties, Applications, and Market Insights

1-(5-(Pyridin-3-yl)thiophen-2-yl)ethan-1-one (CAS No. 187540-78-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic molecule combines a pyridine ring with a thiophene moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly exploring its potential due to its unique structural features and reactivity.

The compound’s molecular formula is C₁₁H₉NOS, with a molecular weight of 203.26 g/mol. Its structure features a thiophene-2-yl group linked to a pyridin-3-yl substituent, further functionalized by an acetyl group. This arrangement contributes to its utility in drug discovery and material science, particularly in the development of small-molecule inhibitors and organic semiconductors.

One of the key reasons for the growing interest in 1-(5-(Pyridin-3-yl)thiophen-2-yl)ethan-1-one is its role in medicinal chemistry. The compound serves as a building block for designing kinase inhibitors, which are critical in treating diseases like cancer and inflammatory disorders. Its pyridine-thiophene hybrid structure mimics bioactive scaffolds found in many FDA-approved drugs, making it a valuable tool for high-throughput screening and lead optimization.

In addition to pharmaceutical applications, CAS No. 187540-78-9 is explored in organic electronics. The conjugated system of thiophene and pyridine rings enhances electron delocalization, making it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic devices. Researchers are investigating its optoelectronic properties to develop next-generation energy-efficient materials.

The synthesis of 1-(5-(Pyridin-3-yl)thiophen-2-yl)ethan-1-one typically involves cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, to link the pyridine and thiophene units. Advanced purification techniques like column chromatography and recrystallization ensure high purity, which is crucial for research and industrial applications. The compound’s stability under standard conditions further enhances its practicality.

Market demand for CAS No. 187540-78-9 is rising, driven by its applications in drug development and advanced materials. Pharmaceutical companies and academic institutions are the primary consumers, sourcing the compound for targeted synthesis and structure-activity relationship (SAR) studies. Suppliers often provide it in milligram to kilogram quantities, catering to both small-scale research and large-scale production needs.

For researchers seeking alternatives or derivatives, 1-(5-(Pyridin-3-yl)thiophen-2-yl)ethan-1-one offers a scaffold for structural modification. Functional groups can be introduced at the acetyl or pyridine positions to tailor properties like solubility, bioavailability, or electronic characteristics. This flexibility aligns with trends in fragment-based drug design and materials innovation.

Safety and handling of 1-(5-(Pyridin-3-yl)thiophen-2-yl)ethan-1-one follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE), including gloves and goggles, is recommended. Storage in a cool, dry place away from light ensures long-term stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe usage.

In summary, 1-(5-(Pyridin-3-yl)thiophen-2-yl)ethan-1-one (CAS No. 187540-78-9) is a multifaceted compound with promising applications in pharmaceuticals and material science. Its unique structure, synthetic accessibility, and adaptability position it as a key player in advancing drug discovery and organic electronics. As research progresses, its role in addressing global challenges like disease treatment and sustainable energy will likely expand.